(5-Bromo-4-methoxy-pyrimidin-2-yl)-ethyl-amine

• Molecular Formula: C7H10BrN3O
• Molecular Weight: 232.08 g/mol
• IUPAC Name: 5-bromo-N-ethyl-4-methoxypyrimidin-2-amine
• InChI: InChI=1S/C7H10BrN3O/c1-3-9-7-10-4-5(8)6(11-7)12-2/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key: HSLZNVTYKOSUCP-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C(=N1)OC)Br

Description

(5-Bromo-4-methoxy-pyrimidin-2-yl)-ethyl-amine is a useful research compound. Its molecular formula is C7H10BrN3O and its molecular weight is 232.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5-bromo-2-chloro-4-methoxypyrimidine (Frontier Scientific, Logan, USA, 0.895 mmol) in THF (2.5 ml) cooled with an ice-bath was added a 2 M solution of ethylamine in MeOH (Aldrich, Buchs, Switzerland, 0.492 ml). The RM was stirred at 0° C. for 1 h and at rt for 66 h then the reaction mixture was diluted with EtOAc, washed with saturated aqueous NaHCO3, with brine, dried over Na2SO4, filtered and evaporated. The residue was absorbed on silica gel and purified by flash chromatography (CH2Cl2/iPrOH 0% to 6%) to give after evaporation of the fractions containing the title compound an off-white solid. (HPLC: tR 2.16min (Method A); M+H=232, 234 MS-ES)

Synthesis routes and methods II

Procedure details

A solution of 5-bromo-2-chloro-4-methoxypyrimidine (0.6 g, 2.69 mmol) in THF (10 mL) was treated with ethylamine (2.0M in THF, 6.71 mL, 13.43 mmol) was heated at 60° C. for 1 h, cooled to RT and diluted with water. The mixture was extracted with EtOAc (2×) and the combined organics were washed with brine, dried over Na2SO4, concentrated to dryness and purified by column chromatography (EtOAc/Hex) to afford 5-bromo-N-ethyl-4-methoxypyrimidin-2-amine as a white solid (0.54 g, 87%). MS (ESI) m/z: 232.03 (M+H+).